Cas no 2196078-72-3 (1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2196078-72-3
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5410478
• PubChem ID: 132327034
• Update Time: 2025-10-21

1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(1-Methyl-1H-pyrazol-4-yl)methyl]-1-pyrrolidinyl]-2-propen-1-one
• 1-{3-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrrolidin-1-yl}prop-2-en-1-one
• EN300-6689115
• 2196078-72-3
• Z3488530190
• 1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one
• AKOS033934979

• Inchi： 1S/C12H17N3O/c1-3-12(16)15-5-4-10(9-15)6-11-7-13-14(2)8-11/h3,7-8,10H,1,4-6,9H2,2H3
• InChI Key： NSJUYZWQFFURJH-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(CC2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 411.2±14.0 °C(Predicted)
• pka: 2.66±0.10(Predicted)

Additional information on 1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one

1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 2196078-72-3, known as 1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a methylpyrazole substituent and a propenone moiety. Its structure not only imparts interesting chemical properties but also positions it as a potential candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the importance of methylpyrazole derivatives in medicinal chemistry. The presence of the methyl group on the pyrazole ring in this compound enhances its stability and bioavailability, making it a promising lead for designing new therapeutic agents. Additionally, the pyrrolidine ring contributes to the molecule's flexibility, allowing for diverse interactions with biological targets. This combination of structural features makes 1-[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]prop-2-en-1-one a valuable tool in exploring novel pharmacophores for drug design.

The synthesis of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the methylpyrazole substituent via nucleophilic substitution or coupling reactions. The final step involves the incorporation of the propenone group, which is achieved through enolate chemistry or other suitable methods. These synthetic strategies not only demonstrate the feasibility of constructing complex molecules but also pave the way for further modifications to optimize the compound's properties.

In terms of pharmacological activity, 1-[3-[(1-Methylpyrazol-4-y l)methyl]pyrrolidin -1 -yl ]prop -2 -en -1 -one has shown potential as an inhibitor of certain enzymes and receptors, making it a valuable lead compound in drug discovery programs. For instance, recent research has indicated that this compound exhibits moderate activity against kinases, which are key targets in cancer therapy. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests its potential role in treating neurological disorders such as anxiety and depression.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at molecular level. Molecular docking studies have revealed that methylpyrazole derivatives like this compound can bind effectively to target proteins, highlighting their potential as therapeutic agents. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for predicting its reactivity and stability under different conditions.

From an industrial perspective, 1-[3 -[( 1 -M ethyl py razol -4 -y l )m eth yl ] py r rol idin - ̃y l ] prop - ̃en - ̃one represents a valuable intermediate in the synthesis of more complex molecules. Its use as a building block allows chemists to explore diverse structural variations, thereby expanding the scope of potential applications. This versatility is particularly advantageous in combinatorial chemistry approaches, where libraries of compounds are generated to screen for desired biological activities.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its suitability as a drug candidate. Efforts are being made to improve its solubility and permeability without compromising its bioactivity. Additionally, preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models of disease. These studies will provide critical insights into whether this compound can progress to clinical trials and ultimately become a viable treatment option.

In conclusion, CAS No . 2 196078 -72 -3, or 1-[3 -[( 1 -M ethyl py razol -4-y l )m eth yl ] py r rol idin - ̃y l ] prop - ̃en - ̃one, stands out as a compelling molecule with significant potential in various fields of science and medicine. Its unique structure, coupled with advances in synthetic and computational techniques, positions it as a key player in future innovations within organic chemistry and pharmacology.